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Compound of Interest

Compound Name: Diethyl ethylidenemalonate

Cat. No.: B072346 Get Quote

This guide provides immediate, essential safety protocols and logistical plans for the handling

and disposal of Diethyl ethylidenemalonate in a laboratory setting. The following procedures

are designed for researchers, scientists, and drug development professionals to ensure safe

and compliant laboratory operations.

Chemical Safety and Hazard Information
Diethyl ethylidenemalonate is a combustible liquid that can cause skin and eye irritation, and

may cause respiratory irritation.[1] Adherence to proper safety protocols is crucial to minimize

risk.

Table 1: Physical and Chemical Properties of Diethyl Ethylidenemalonate

Property Value

Molecular Formula C₉H₁₄O₄

Molecular Weight 186.20 g/mol [1]

Appearance Colorless Liquid[2]

Boiling Point 115-118 °C at 17 mmHg

Density 1.019 g/mL at 25 °C[3]

Storage Class 10 - Combustible liquids[3]
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Table 2: GHS Hazard Classification for Diethyl Ethylidenemalonate

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation[1]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[1]

Specific Target Organ Toxicity,

Single Exposure
3

H335: May cause respiratory

irritation[1]

Operational Plan: Handling Diethyl
Ethylidenemalonate
This section details the step-by-step procedures for safely handling Diethyl
ethylidenemalonate.

Pre-Handling Preparations
Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume

hood.[2][4] Ensure safety shower and eyewash stations are accessible.

Personal Protective Equipment (PPE): Before handling, don the following PPE:

Eye Protection: Chemical safety goggles or a face shield.[4]

Hand Protection: Chemically resistant gloves (e.g., nitrile rubber). Inspect gloves for any

signs of degradation or puncture before use.[4]

Skin and Body Protection: A lab coat or a chemical-resistant apron. A complete suit

protecting against chemicals may be necessary depending on the scale of the operation.

[4]

Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation,

use a NIOSH-approved respirator with an organic vapor cartridge.[4][5]
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Material Preparation: Ensure all necessary equipment is clean, dry, and compatible with

Diethyl ethylidenemalonate.

Handling Procedure
Transporting: When moving the chemical, keep it in a secondary container to prevent spills.

Dispensing: Carefully dispense the required amount, avoiding splashing or the creation of

aerosols.

Heating: If heating is required, use a water bath or heating mantle. Avoid open flames as the

substance is combustible.[6][7]

Spills: In case of a small spill, absorb the material with an inert absorbent such as

vermiculite, sand, or earth.[4][8] Place the absorbed material into a suitable, closed container

for disposal.[4] For larger spills, evacuate the area and follow emergency procedures. Do not

let the product enter drains.[4]

Post-Handling and Cleanup
Decontamination: Wipe down the work area with an appropriate solvent and then with soap

and water.

Glove Removal: Remove gloves using the proper technique to avoid skin contact with the

outer surface.[4]

Hand Washing: Wash hands thoroughly with soap and water after handling the chemical,

before breaks, and at the end of the workday.[4]

Storage: Store Diethyl ethylidenemalonate in a tightly closed container in a cool, dry, and

well-ventilated place.[2][6]

Disposal Plan
All waste containing Diethyl ethylidenemalonate must be treated as hazardous waste.

Waste Collection:
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Collect all liquid waste containing Diethyl ethylidenemalonate in a designated, properly

labeled, and sealed container.

Collect any solid waste, such as contaminated gloves or absorbent materials, in a

separate, clearly labeled, sealed container.

Waste Disposal:

Dispose of the hazardous waste through a licensed disposal company.[4]

Do not dispose of the chemical down the drain.[4]

Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow and Safety Protocol
Visualization
The following diagram illustrates the key decision points and procedural flow for safely handling

Diethyl ethylidenemalonate.
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2. Handling Procedure
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Caption: Workflow for Safe Handling of Diethyl ethylidenemalonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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